3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine
Catalog No.
S7422527
CAS No.
M.F
C17H20ClN3O2S
M. Wt
365.9 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine
IUPAC Name
3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine
Molecular Formula
C17H20ClN3O2S
Molecular Weight
365.9 g/mol
InChI
InChI=1S/C17H20ClN3O2S/c1-13-2-4-15(5-3-13)24(22,23)21-10-7-14(8-11-21)20-17-6-9-19-12-16(17)18/h2-6,9,12,14H,7-8,10-11H2,1H3,(H,19,20)
InChI Key
UDBHRTAFUFDCMB-UHFFFAOYSA-N
Canonical SMILES
CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)NC3=C(C=NC=C3)Cl
3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine is a chemical compound that has recently caught the attention of researchers due to its diverse range of properties. In this paper, we will provide a comprehensive overview of this compound, including its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, and potential implications in various fields of research and industry. We will also discuss the limitations and future directions of research in this area.
3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine is a compound that belongs to the family of sulfonyl-piperidines. This family of compounds is known for their versatile biological activities, which include antibacterial and antifungal properties, as well as activity against tumors. This specific compound has recently been identified as having potential anti-inflammatory and analgesic properties.
3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine is a white to off-white powder that has a melting point of 170-175°C. It is sparingly soluble in water, but soluble in organic solvents such as methanol and ethanol. The compound has a molecular weight of 428.94 g/mol and a molecular formula of C21H24ClN3O2S.
The synthesis of 3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine involves the reaction of 4-piperidylpyridine with 4-methylbenzenesulfonyl chloride in the presence of a base. The final product is obtained through recrystallization from a suitable solvent.
Characterization of this compound can be carried out using various analytical techniques, including Fourier transform infrared spectroscopy (FTIR), nuclear magnetic resonance spectroscopy (NMR), and high-performance liquid chromatography (HPLC).
Characterization of this compound can be carried out using various analytical techniques, including Fourier transform infrared spectroscopy (FTIR), nuclear magnetic resonance spectroscopy (NMR), and high-performance liquid chromatography (HPLC).
Analyzing the purity and activity of 3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine can be done through various analytical methods. HPLC is commonly used for assessing the purity of the compound, while NMR and FTIR can be used to determine the structure and potential activity of the compound.
3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine has shown potential as an anti-inflammatory and analgesic compound in various preclinical studies. It has also shown potential anticancer activity in in vitro studies. However, further preclinical and clinical studies are necessary to determine the full range of biological properties of this compound.
The toxicity and safety of 3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine have not yet been fully studied. However, preclinical studies indicate that the compound has low toxicity at therapeutic doses. Future studies should focus on determining the optimal therapeutic dose and potential side effects of the compound.
3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine has potential applications in various scientific experiments. It can be used in drug discovery and development, as well as in cancer research. The compound's potential anti-inflammatory and analgesic properties also make it a promising candidate for the treatment of pain and other inflammatory disorders.
Research on 3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine is still in the early stages. Most research has focused on the compound's potential biological activities, including anticancer and anti-inflammatory properties. However, further studies are needed to fully understand the compound's mechanisms of action and potential therapeutic applications.
The potential implications of 3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine in various fields of research and industry are vast. The compound's potential anti-inflammatory and analgesic properties make it a promising candidate for the treatment of pain and other inflammatory disorders. Its potential anticancer activity also makes it a promising candidate for cancer research. Furthermore, the compound's properties could potentially be used to develop new drugs and treatment options for a wide range of diseases.
While the potential of 3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine is vast, there are still limitations and future directions for research in this area. Further studies are needed to fully understand the mechanisms of action of this compound, as well as its potential toxic effects. Future research should also focus on developing more efficient synthesis methods and optimizing the compound's therapeutic potential. Additionally, there is a need for more preclinical and clinical studies to determine the safety and efficacy of this compound in humans.
1. To investigate the effect of 3-chloro-N-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]pyridin-4-amine in different animal models of inflammatory diseases.
2. To develop a more efficient synthesis method for the compound to increase yield and decrease production costs.
3. To study the structure-activity relationship of the compound and its derivatives to optimize its potential therapeutic effects.
4. To develop targeted drug delivery systems for the compound to improve its therapeutic efficacy.
5. To conduct clinical trials to determine the safety and efficacy of the compound in humans.
2. To develop a more efficient synthesis method for the compound to increase yield and decrease production costs.
3. To study the structure-activity relationship of the compound and its derivatives to optimize its potential therapeutic effects.
4. To develop targeted drug delivery systems for the compound to improve its therapeutic efficacy.
5. To conduct clinical trials to determine the safety and efficacy of the compound in humans.
XLogP3
3.2
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
1
Exact Mass
365.0964758 g/mol
Monoisotopic Mass
365.0964758 g/mol
Heavy Atom Count
24
Dates
Last modified: 08-27-2023
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